Cas no 685123-47-1 (5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol)
685123-47-1 structure
Product Name:5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol
CAS No:685123-47-1
MF:C9H7ClN2O2
MW:210.617080926895
CID:970960
PubChem ID:2726651
Update Time:2025-07-30
5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- (5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl)methanol
- [5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol
- AC1MBJOE
- AG-G-63843
- CTK5C8118
- MolPort-003-700-721
- Oprea1_776135
- CS-0230869
- SCHEMBL23451512
- EN300-105946
- Z431952336
- DTXSID10369418
- CCG-314445
- US11634391, Compound 158
- 685123-47-1
- AKOS009590252
- A836169
- BDBM600916
- G46274
- 5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol
-
- Inchi： 1S/C9H7ClN2O2/c10-7-3-1-6(2-4-7)9-11-8(5-13)12-14-9/h1-4,13H,5H2
- InChI Key： PLRDZVBEOOYILK-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=NC(CO)=NO1
Computed Properties
- Exact Mass: 210.02000
- Monoisotopic Mass: 210.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 59.2Ų
Experimental Properties
- PSA: 59.15000
- LogP: 1.88230
5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C612378-10mg |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C612378-50mg |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C612378-100mg |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 100mg |
$ 295.00 | 2022-06-06 | ||
| Chemenu | CM524012-1g |
(5-(4-Chlorophenyl)-1,2,4-oxadiazol-3-yl)methanol |
685123-47-1 | 97% | 1g |
$425 | 2023-02-17 | |
| Enamine | EN300-105946-0.05g |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 95.0% | 0.05g |
$94.0 | 2025-02-21 | |
| Enamine | EN300-105946-0.1g |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 95.0% | 0.1g |
$142.0 | 2025-02-21 | |
| Enamine | EN300-105946-0.25g |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 95.0% | 0.25g |
$202.0 | 2025-02-21 | |
| Enamine | EN300-105946-0.5g |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 95.0% | 0.5g |
$318.0 | 2025-02-21 | |
| Enamine | EN300-105946-1.0g |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 95.0% | 1.0g |
$407.0 | 2025-02-21 | |
| Enamine | EN300-105946-2.5g |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 95.0% | 2.5g |
$798.0 | 2025-02-21 |
5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
685123-47-1 (5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol) Related Products
- 13273-57-9(1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-phenyl-)
- 28825-13-0(1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-phenyl-)
- 660417-36-7(5-(3-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol)
- 187999-16-2(1,2,4-Oxadiazole-3-carboxylicacid, 5-(4-chlorophenyl)-)
- 52596-85-7(1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-(4-methylphenyl)-)
- 89804-65-9(1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-methyl-)
- 158042-17-2(1,2,4-Oxadiazole, 3,5-bis(4-chlorophenyl)-)
- 312916-96-4(1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-(3-methylphenyl)-)
- 628703-66-2(1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl-)
- 1260774-15-9(5-(3-Chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
